Cas no 59528-79-9 (1-cyclohexylpiperidin-4-amine)

• Product Name: 1-cyclohexylpiperidin-4-amine
• CAS No: 59528-79-9
• MF: C₁₁H₂₂N₂
• MW: 182.305782794952
• MDL: MFCD03640285
• CID: 338359
• PubChem ID: 4778239
• Update Time: 2025-10-28

1-cyclohexylpiperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinamine, 1-cyclohexyl-
• 1-Cyclohexylpiperidin-4-amine
• 1-CYCLOHEXYL-PIPERIDIN-4-YLAMINE
• Z295882372
• SB41952
• 1-CYCLOHEXYL-4-PIPERIDINAMINE
• SCHEMBL3958871
• 4-amino-1-cyclohexylpiperidine
• CS-0454012
• GZWFMQMAEUUNCC-UHFFFAOYSA-N
• 59528-79-9
• EN300-97846
• C78329
• 4-amino-1-cyclohexyl-piperidine
• AKOS000168323
• F1907-0344
• DTXSID40406502
• 1-cyclohexylpiperidin-4-amine

• MDL： MFCD03640285
• Inchi： 1S/C11H22N2/c12-10-6-8-13(9-7-10)11-4-2-1-3-5-11/h10-11H,1-9,12H2
• InChI Key： GZWFMQMAEUUNCC-UHFFFAOYSA-N
• SMILES： N1(CCC(CC1)N)C1CCCCC1

Computed Properties

• Exact Mass: 182.17846
• Monoisotopic Mass: 182.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Melting Point: NA
• PSA: 29.26

1-cyclohexylpiperidin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-cyclohexylpiperidin-4-amine

1-Cyclohexylpiperidin-4-amine (CAS No. 59528-79-9): A Comprehensive Overview

1-Cyclohexylpiperidin-4-amine (CAS No. 59528-79-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-Amino-1-cyclohexylpiperidine, is a derivative of piperidine, a six-membered heterocyclic amine with a cyclohexyl substituent at the 1-position. The unique structural features of 1-cyclohexylpiperidin-4-amine make it an attractive scaffold for the development of novel therapeutic agents.

The chemical structure of 1-cyclohexylpiperidin-4-amine consists of a piperidine ring with an amino group at the 4-position and a cyclohexyl group at the 1-position. This configuration provides the molecule with both lipophilic and hydrophilic properties, which are crucial for its biological activity and pharmacokinetic profile. The cyclohexyl group enhances the lipophilicity, while the amino group contributes to hydrogen bonding and other interactions with biological targets.

In recent years, 1-cyclohexylpiperidin-4-amine has been extensively studied for its potential applications in various therapeutic areas. One of the most notable areas of research is its use as a lead compound in the development of neuroprotective agents. Studies have shown that derivatives of 1-cyclohexylpiperidin-4-amine can exhibit neuroprotective effects by modulating neurotransmitter systems and reducing oxidative stress in neuronal cells.

A recent study published in the *Journal of Medicinal Chemistry* highlighted the potential of 1-cyclohexylpiperidin-4-amine derivatives as selective serotonin reuptake inhibitors (SSRIs). SSRIs are widely used to treat depression and anxiety disorders, and the unique structure of 1-cyclohexylpiperidin-4-amine allows for the design of more potent and selective inhibitors. This research opens up new avenues for the development of more effective antidepressants with fewer side effects.

Beyond its applications in neuropharmacology, 1-cyclohexylpiperidin-4-amine has also shown promise in the field of anti-inflammatory drug discovery. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Research has demonstrated that certain derivatives of 1-cyclohexylpiperidin-4-amine can inhibit key inflammatory pathways, making them potential candidates for anti-inflammatory therapy.

The synthetic accessibility of 1-cyclohexylpiperidin-4-amine is another factor that contributes to its appeal in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently, including methods that utilize transition-metal catalysis and organocatalysis. These synthetic strategies not only improve yield and purity but also allow for the introduction of diverse functional groups, enabling the exploration of a wide range of chemical modifications.

In addition to its therapeutic potential, 1-cyclohexylpiperidin-4-amine has been used as a building block in the synthesis of complex organic molecules. Its versatile reactivity makes it an ideal starting material for constructing intricate scaffolds that are difficult to access through other means. This property has led to its application in combinatorial chemistry and high-throughput screening, where large libraries of compounds can be rapidly synthesized and tested for biological activity.

The safety profile of 1-cyclohexylpiperidin-4-amine is another important consideration in its development as a pharmaceutical agent. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, 1-Cyclohexylpiperidin-4-amine (CAS No. 59528-79-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, synthetic accessibility, and favorable biological properties make it an attractive scaffold for the development of novel therapeutic agents. Ongoing research continues to uncover new opportunities for its use in treating various diseases, making it an important molecule to watch in the coming years.